Cas no 877591-51-0 (2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one)

• Product Name: 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one
• CAS No: 877591-51-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD21176666
• CID: 5225218
• PubChem ID: 7176072
• Update Time: 2025-05-20

2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(4-methoxy-3-nitrophenyl)-
• 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one

• MDL： MFCD21176666
• Inchi： 1S/C9H10N2O4/c1-15-9-3-2-6(8(12)5-10)4-7(9)11(13)14/h2-4H,5,10H2,1H3
• InChI Key： KDEMSQKQVHAGFZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C([N+]([O-])=O)=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one

Comprehensive Overview of 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one (CAS No. 877591-51-0)

2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one, with the CAS number 877591-51-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to in abbreviated forms like 4-methoxy-3-nitro-2-aminoacetophenone, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the methoxy and nitro functional groups, make it a versatile building block in medicinal chemistry.

In recent years, the demand for 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing new antimicrobial and anti-inflammatory agents. The compound's nitrophenyl moiety is also being explored for its photophysical properties, making it relevant in materials science and optoelectronics.

One of the most frequently asked questions about CAS 877591-51-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but is less soluble in water. Its stability is influenced by factors such as pH and temperature, which are critical considerations for storage and handling in laboratory settings.

The synthesis of 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one typically involves multi-step reactions, including nitration and amination processes. Recent advancements in green chemistry have led to more sustainable methods for its production, reducing the use of hazardous reagents. This aligns with the growing trend of environmentally friendly synthesis in the chemical industry, a topic highly searched by professionals and students alike.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one may exhibit anticancer activity by targeting specific cellular pathways. This has sparked discussions in online forums and research communities, with queries often focusing on its mechanism of action and structure-activity relationships.

From a commercial perspective, CAS 877591-51-0 is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and purity levels are common search terms, reflecting the needs of academic and industrial buyers. The compound's analytical data, including NMR and HPLC profiles, are also frequently requested to ensure quality and reproducibility in experiments.

In summary, 2-amino-1-(4-methoxy-3-nitrophenyl)ethan-1-one (CAS No. 877591-51-0) is a compound of growing importance in multiple scientific disciplines. Its applications span from pharmaceutical intermediates to advanced materials, driven by ongoing research and technological advancements. As interest in custom synthesis and molecular design continues to rise, this compound is likely to remain a focal point in chemical innovation.